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Compound of Interest

Compound Name: Tungsten-184

CAS No.: 14265-82-8

Cat. No.: B084614

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of

Tungsten-184 (¹⁸⁴W), with a specific focus on its nuclear magnetic moment. The information

presented herein is compiled from established nuclear data resources and is intended to serve

as a foundational reference for researchers and professionals in relevant scientific fields.

Executive Summary
Tungsten-184 is a stable, naturally occurring isotope of tungsten. A critical characteristic of this

nucleus is its spin-parity of 0+. Based on the fundamental principles of nuclear physics, any

nucleus with a nuclear spin of 0 possesses a nuclear magnetic moment of zero. Consequently,

Tungsten-184 has a nuclear magnetic moment of 0 nuclear magnetons (μN). This guide will

elucidate the underlying principles for this property and present key nuclear data for ¹⁸⁴W.

Nuclear Properties of Tungsten-184
The defining nuclear characteristics of Tungsten-184 are summarized in the table below.

These properties, particularly the even numbers of protons and neutrons, are determinant for
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its nuclear spin and, by extension, its nuclear magnetic moment.

Property Value

Proton Number (Z) 74

Neutron Number (N) 110

Mass Number (A) 184

Nuclear Spin (I) 0+[1][2]

Nuclear Magnetic Moment (μ) 0 μN[3]

Natural Abundance 30.64%[4][5]

Half-life Stable[4][5]

The Principle of Zero Nuclear Magnetic Moment in
Even-Even Nuclei
The nuclear magnetic moment is an intrinsic property of an atomic nucleus and arises from the

spin of its constituent protons and neutrons.[6] For a nucleus to possess a non-zero magnetic

moment, it must have a non-zero nuclear spin.

Tungsten-184 is categorized as an "even-even" nucleus because it contains an even number

of protons (74) and an even number of neutrons (110). In the ground state of even-even nuclei,

all protons are paired up, and all neutrons are paired up. The spin of each pair of nucleons

sums to zero. This complete pairing results in a total nuclear spin of 0.

As the nuclear magnetic moment is directly proportional to the nuclear spin, a nucleus with zero

spin will invariably have a zero magnetic magnetic moment.

The logical relationship leading to the zero nuclear magnetic moment of Tungsten-184 is

illustrated in the following diagram:
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Nuclear Composition of ¹⁸⁴W

Resulting Nuclear Property ConsequenceEven Number of Protons (Z=74)

Total Nuclear Spin (I) = 0

Pairing of proton spins

Even Number of Neutrons (N=110)
Pairing of neutron spins

Nuclear Magnetic Moment (μ) = 0Direct proportionality

Click to download full resolution via product page

Figure 1: Logical flow from the nuclear composition of Tungsten-184 to its zero nuclear
magnetic moment.

Experimental Considerations
Given that the nuclear magnetic moment of Tungsten-184 is fundamentally zero, there are no

experimental protocols for its direct measurement. Techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy, which are used to probe the magnetic properties of nuclei,

are not applicable to ¹⁸⁴W for the determination of a nuclear magnetic moment.[6] While NMR

studies can be performed on other tungsten isotopes, such as the NMR-active ¹⁸³W, these

experiments aim to understand the chemical environment and electronic structure of tungsten-

containing compounds rather than to measure a non-existent magnetic moment for ¹⁸⁴W.[7][8]

[9][10]

Conclusion
In summary, the nuclear magnetic moment of Tungsten-184 is zero. This is a direct

consequence of its composition as an even-even nucleus, which results in a total nuclear spin

of zero in its ground state. This fundamental property is a cornerstone of nuclear structure

physics and is essential knowledge for researchers and professionals working with this isotope.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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